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Compound of Interest

2-Methylcyclopropanecarboxylic
Compound Name: d
aci

Cat. No.: B1581112

The cyclopropane ring, a small, strained three-membered carbocycle, has emerged as a
privileged motif in modern medicinal chemistry. Its unique conformational rigidity and electronic
properties allow it to serve as a versatile "bioisostere” for other chemical groups, often leading
to improved metabolic stability, enhanced binding affinity, and better overall pharmacokinetic
profiles.[1] 2-Methylcyclopropanecarboxylic acid, a key building block incorporating this
motif, is of significant interest to researchers in drug development for synthesizing novel
therapeutic agents across various domains, including cardiovascular and central nervous
system (CNS) drugs.[1] However, the successful integration of this building block is critically
dependent on sourcing material with well-defined stereochemistry and purity. This guide
provides an in-depth analysis of the commercial landscape, critical quality attributes, and
essential quality control procedures for 2-Methylcyclopropanecarboxylic acid.

Commercial Availability and Supplier Landscape

2-Methylcyclopropanecarboxylic acid is readily available from a range of chemical suppliers,
from large global distributors to more specialized niche manufacturers. A key consideration for
procurement is that the compound is most commonly offered as a mixture of its cis and trans
diastereomers under the CAS number 29555-02-0.[2][3][4][5][6] For applications where specific
stereochemistry is paramount, individual isomers are also available, though typically at a higher
cost and from more specialized suppliers.

Key isomeric forms and their corresponding CAS numbers are:
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Mixture of cis/trans isomers: 29555-02-0[2][3][4]

cis-2-Methylcyclopropanecarboxylic acid: 6142-57-0[1]

trans-2-Methylcyclopropanecarboxylic acid: 6202-94-4[7]

(1S,2S)-2-Methylcyclopropanecarboxylic acid: 14590-52-4[8]

The choice between a mixture and a specific isomer is a critical decision driven by the
downstream application. Early-stage discovery may utilize the more economical mixture for
initial screening, while later-stage lead optimization and preclinical development necessitate
the use of a single, well-characterized isomer to ensure reproducible biological data and meet
regulatory requirements.

Supplier Specification Overview

To aid researchers in their sourcing decisions, the following table summarizes the offerings
from several prominent suppliers. Purity levels typically range from 95% to 98%.[5][8][9][10] It is
crucial to consult the supplier's Certificate of Analysis (CoA) for lot-specific data before

purchase.
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Product
Supplier Name/Descript CAS Number Stated Purity Notes
ion
2-
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) 29555-02-0 98% mixture of
(Merck) anecarboxylic )
) isomers.[5][11]
acid
(1S,29)-2- .
) ) A specific
Sigma-Aldrich Methylcycloprop )
] 14590-52-4 95% stereoisomer
(Merck) anecarboxylic )
) available.[8]
acid
2-
Clearly specified
] S Methylcycloprop ]
Fisher Scientific ] 29555-02-0 96% as a cis/trans
anecarboxylic ]
o mixture.[9][10]
acid, cis + trans
2- :
CoA required for
Santa Cruz Methylcycloprop - )
) ] 29555-02-0 - lot-specific purity.
Biotechnology anecarboxylic 3]
acid
2- Specified as a
Manchester Methylcycloprop mixture of cis
. . 29555-02-0 -
Organics anecarboxylic and trans
acid isomers.[6]
Ccis-2- o )
Specializes in
methylcycloprop o
Chemenu ) 6142-57-0 - specific isomers
anecarboxylic
) for R&D.[1]
acid
(Z+E)-2-methyl Marketed for
BOC Sciences cyclopropane 29555-02-0 95-100% experimental/res

carboxylic acid

earch use.[12]

Note: This table is not exhaustive and is intended for illustrative purposes. Availability and

specifications are subject to change. Always verify with the supplier.
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Quality Control & Analytical Considerations:
Ensuring Isomeric Purity

For drug development professionals, the adage "you get what you test for" is paramount.
Relying solely on a supplier's label is insufficient for rigorous scientific research or GMP (Good
Manufacturing Practices) workflows. Independent verification of identity, purity, and isomeric
ratio is essential. The distinct spatial arrangement of the methyl and carboxy! groups in cis and
trans isomers can lead to dramatically different biological activities and off-target effects.

Workflow for Incoming Material Qualification

The following diagram outlines a logical workflow for the quality control (QC) of newly acquired
2-Methylcyclopropanecarboxylic acid.
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Incoming Material QC Workflow

Receive Material & Quarantine

(Review Supplier CoA & SDS)

Sample Material for Testing

Identity & Isomeric Ratio via NMR (*H, 130)) Gurity Assessment via GC-MS

Material Meets Specification?

Release to Inventory Reject & Contact Supplier

Click to download full resolution via product page

Caption: Workflow for quality control of incoming 2-Methylcyclopropanecarboxylic acid.
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Key Analytical Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is the most powerful and
definitive tool for determining the isomeric ratio. The protons on the cyclopropane ring will
have distinct chemical shifts and coupling constants for the cis and trans isomers due to their
different chemical environments. By integrating the characteristic signals for each isomer, a
quantitative ratio can be determined. 33C NMR can further confirm the identity and structural
integrity of the compound. Spectral data for 2-Methylcyclopropanecarboxylic acid is
available in public databases like PubChem for comparison.[13]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for assessing
purity. The sample is vaporized and separated based on its boiling point and interaction with
the GC column. The mass spectrometer then provides a mass-to-charge ratio, confirming the
molecular weight (100.12 g/mol ) and identifying any volatile impurities.[2][4]

Experimental Protocol: QC via 'H NMR

The following is a representative protocol for determining the isomeric ratio of a commercial

sample of 2-Methylcyclopropanecarboxylic acid.

Objective: To quantify the cis:trans isomeric ratio of a sample of 2-

Methylcyclopropanecarboxylic acid using H NMR spectroscopy.

Materials:

Sample of 2-Methylcyclopropanecarboxylic acid

Deuterated Chloroform (CDCIs) with 0.03% v/v Tetramethylsilane (TMS)
NMR tubes (5 mm)

Volumetric flasks and pipettes

NMR Spectrometer (300 MHz or higher recommended)

Procedure:
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o Sample Preparation: Accurately weigh approximately 10-20 mg of the 2-
Methylcyclopropanecarboxylic acid sample directly into an NMR tube.

e Solvent Addition: Add approximately 0.6 mL of CDCIs with TMS to the NMR tube.

» Dissolution: Cap the tube and gently invert several times until the sample is completely
dissolved.

» Data Acquisition:

[¢]

Insert the NMR tube into the spectrometer.

[¢]

Lock the spectrometer on the deuterium signal of the CDCls.

[e]

Shim the magnetic field to achieve optimal resolution.

o

Acquire a standard *H NMR spectrum. A sufficient number of scans (e.g., 16 or 32) should
be averaged to achieve a good signal-to-noise ratio.

o Data Processing & Analysis:
o Reference the spectrum by setting the TMS peak to 0.00 ppm.
o Phase the spectrum and perform a baseline correction.

o lIdentify the distinct signals corresponding to the cis and trans isomers. The protons
adjacent to the carbonyl group and the methyl group are often well-resolved. Consult
reference spectra from literature or databases to aid in assignment.

o Integrate a non-overlapping signal unique to the cis isomer and a non-overlapping signal
unique to the trans isomer.

o Calculate the ratio of the integration values to determine the isomeric ratio.

Conclusion and Recommendations

2-Methylcyclopropanecarboxylic acid is a valuable building block for drug discovery,
available from numerous commercial sources. However, its utility is intrinsically linked to its
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isomeric form. For researchers and drug developers, a proactive and rigorous approach to
procurement and quality control is essential.

Key Recommendations:

o Define Needs Early: Determine whether a mixture of isomers is sufficient for your stage of
research or if a specific, pure isomer is required.

o Vet Suppliers: Request a Certificate of Analysis for the specific lot you intend to purchase.
Inquire about their analytical methods for determining purity and isomeric ratio.

e Trust but Verify: Implement an in-house QC protocol, centered around NMR and GC-MS, to
independently confirm the identity, purity, and isomeric composition of all incoming materials
before use in critical experiments.

By adhering to these principles, scientists can ensure the quality and consistency of their
starting materials, leading to more reliable and reproducible research outcomes in the pursuit
of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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